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Compound of Interest

Compound Name:
1-(Bromomethyl)-3-(2-

chloroethyl)-5-methylbenzene

CAS No.: 652977-97-4

Cat. No.: B12534442

Get Quote

The Central Role of Synthesis in Drug Discovery
Synthetic chemistry is the engine of drug discovery.[1][3] It provides the physical substance for

biological testing, enables the systematic optimization of lead compounds, and ultimately,

allows for the large-scale production of a new medicine.[4] The evolution from traditional

methods to modern catalytic and bio-inspired processes has dramatically accelerated the pace

of innovation, allowing chemists to build complex molecular architectures with unprecedented

precision and efficiency.[2][5] This journey from a biological hypothesis to a tangible therapeutic

agent is fundamentally a challenge of chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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